Cas no 1270565-53-1 (3-amino-3-(5-fluoropyridin-3-yl)propanoic acid)

• Product Name: 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid
• CAS No: 1270565-53-1
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 5582514
• PubChem ID: 55294482
• Update Time: 2025-06-09

3-amino-3-(5-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, β-amino-5-fluoro-
• 1270565-53-1
• EN300-1834307
• AKOS006369106
• 3-Amino-3-(5-fluoropyridin-3-yl)propanoic acid
• 3-Amino-3-(5-fluoropyridin-3-yl)propanoicacid
• 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid

• Inchi： 1S/C8H9FN2O2/c9-6-1-5(3-11-4-6)7(10)2-8(12)13/h1,3-4,7H,2,10H2,(H,12,13)
• InChI Key： NIDDRSSFYRBQIU-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 333.5±42.0 °C(Predicted)
• pka: 3.18±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid

3-Amino-3-(5-Fluoropyridin-3-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No 1270565-53-1, commonly referred to as 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of propanoic acid, featuring a unique substitution pattern that includes an amino group and a fluorinated pyridine ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for both academic research and potential therapeutic applications.

Recent studies have highlighted the antioxidant properties of 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid, suggesting its potential role in combating oxidative stress-related diseases. Researchers have employed advanced spectroscopic techniques, such as NMR and IR, to elucidate the molecular structure and confirm the stability of the compound under various conditions. These findings underscore the importance of understanding the relationship between molecular architecture and biological activity.

The synthesis of 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid involves a multi-step process that includes nucleophilic substitution and coupling reactions. Scientists have optimized reaction conditions to enhance yield and purity, ensuring that the compound meets rigorous quality standards for preclinical studies. The use of eco-friendly solvents and catalysts in these reactions aligns with current trends toward sustainable chemistry practices.

In terms of pharmacological activity, 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid has shown promise as a neuroprotective agent in vitro models of neurodegenerative diseases. Preclinical trials have demonstrated its ability to modulate key signaling pathways involved in neuronal survival and synaptic plasticity. These results suggest that the compound could serve as a lead molecule for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the fluorinated pyridine moiety in 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid contributes to its selective binding affinity for certain receptors, making it a candidate for drug design targeting specific pathological processes. Computational modeling studies have provided insights into the molecular interactions that govern this binding, paving the way for further optimization of the compound's pharmacokinetic properties.

Despite its potential, further research is needed to fully characterize the safety profile and efficacy of 3-amino-3-(5-fluoropyridin-3-yl)propanoic acid in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound into clinical applications.